3,4-Bis(acetyloxy)benzoate
Description
3,4-Bis(acetyloxy)benzoate is a benzoic acid derivative featuring acetyloxy (-OAc) groups at the 3 and 4 positions of the benzene ring.
Properties
Molecular Formula |
C11H9O6- |
|---|---|
Molecular Weight |
237.18 g/mol |
IUPAC Name |
3,4-diacetyloxybenzoate |
InChI |
InChI=1S/C11H10O6/c1-6(12)16-9-4-3-8(11(14)15)5-10(9)17-7(2)13/h3-5H,1-2H3,(H,14,15)/p-1 |
InChI Key |
FJVSTYFZOUSZCS-UHFFFAOYSA-M |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1)C(=O)[O-])OC(=O)C |
Synonyms |
tachistin |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Bioactivity : Molecular docking studies suggest that 3,4-substituted benzoates form hydrogen bonds with enzyme active sites, enhancing inhibition .
- Structural Insights: High similarity scores (0.97) between 3,4-Bis(acetyloxy)benzoate and 2-amino-3,4-dimethoxybenzoic acid highlight shared reactivity profiles .
- Data Gaps: Limited toxicological and pharmacokinetic data for 3,4-Bis(acetyloxy)benzoate necessitate further study, particularly given mutagenicity risks in analogues .
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